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Compound of Interest

Compound Name: Dimethyl tetradecanedioate

Cat. No.: B1583837 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. This guide provides essential,

step-by-step procedures for the safe disposal of dimethyl tetradecanedioate, reinforcing our

commitment to being your trusted partner in laboratory safety. While dimethyl
tetradecanedioate is not always classified as a hazardous substance under the Globally

Harmonized System (GHS), it is known to cause skin and eye irritation and may cause

respiratory irritation.[1][2] Therefore, adherence to proper disposal protocols is crucial to

maintain a safe laboratory environment and comply with regulations.

Key Safety and Handling Information
Before handling dimethyl tetradecanedioate, it is important to be aware of its properties and

the necessary safety precautions.

Safety Operating Guide:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat.[3]

Ventilation: Handle the compound in a well-ventilated area to avoid inhalation of any dust or

vapors.[3]

Spill Management: In case of a spill, avoid generating dust. Contain the spill and collect the

material using appropriate tools. Prevent the material from entering drains or waterways.[3]
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Dispose of the collected material as hazardous waste.

First Aid:

Skin Contact: Remove contaminated clothing and rinse the affected area with plenty of

water. If irritation occurs, seek medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing and seek medical attention if

irritation persists.[3]

Inhalation: Move the person to fresh air. If they feel unwell, seek medical advice.[3]

Ingestion: Rinse mouth with water and seek medical attention if you feel unwell.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for dimethyl tetradecanedioate.

Property Value Source

Molecular Formula C16H30O4 [1]

Molecular Weight 286.41 g/mol [1]

Melting Point 43 °C [2][3]

Boiling Point 196 °C / 1.3kPa [3]

Experimental Disposal Protocols
The primary and recommended method for the disposal of dimethyl tetradecanedioate is

through a licensed and certified hazardous waste disposal service.[4] This ensures compliance

with local, state, and federal environmental regulations.[5][6][7][8]

Step-by-Step Disposal Procedure:

Waste Identification and Classification:
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Based on its irritant properties, it is prudent to manage dimethyl tetradecanedioate as a

hazardous waste unless confirmed otherwise by your institution's Environmental Health

and Safety (EHS) department.[4][9]

Do not mix dimethyl tetradecanedioate waste with other waste streams unless

compatibility has been confirmed.[10]

Waste Collection and Storage:

Solid Waste: Collect solid dimethyl tetradecanedioate waste in a clearly labeled, sealed,

and compatible container.

Solutions: If in solution, collect in a designated, leak-proof, and clearly labeled waste

container.[4]

Labeling: The waste container must be labeled with "Hazardous Waste" and the full

chemical name: "Dimethyl Tetradecanedioate".[9] The date of accumulation should also

be included.[4]

Storage: Store the waste container in a designated, secure, and well-ventilated area, away

from incompatible materials.[4][9] Keep the container tightly closed when not in use.[3][9]

Arranging for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for pickup and disposal.[4]

Provide the disposal company with accurate information about the waste, including its

composition and any known hazards.

Empty Container Disposal:

Empty containers that held dimethyl tetradecanedioate should be triple-rinsed with a

suitable solvent.[9]

The rinsate must be collected and disposed of as hazardous waste.[9]
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After triple-rinsing, the container may be disposed of as regular waste, depending on local

regulations.[9][11]

Under no circumstances should dimethyl tetradecanedioate be disposed of down the drain or

in regular trash without proper assessment and approval from your EHS department.[11][12]

[13]

Disposal Workflow Diagram
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Step 1: Waste Identification & Collection

Step 2: Segregation & Storage

Step 3: Professional Disposal

Contingency: Spill

Identify Dimethyl Tetradecanedioate Waste

Collect in a Labeled, Compatible Container

Segregate from Incompatible Wastes

Proceed to Storage

Store in a Designated Secure Area

Contact EHS or Licensed Waste Disposal Service

Ready for Disposal

Arrange for Waste Pickup and Disposal

Contain Spill

Collect Contaminated Material

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Disposal workflow for dimethyl tetradecanedioate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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